Cas no 1806791-79-6 (2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806791-79-6
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4849483
• Update Time: 2025-06-25

2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H9F2N3/c10-9(11)7-2-1-6(3-4-12)14-8(7)5-13/h1-2,9H,3,5,13H2
• InChI Key： OXSAKWDFATYHSM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC#N)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile

2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

CAS No. 1806791-79-6, commonly referred to as 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug discovery and material science.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile is characterized by a pyridine ring, which serves as the central framework. The substitution pattern includes an aminomethyl group at position 2, a difluoromethyl group at position 3, and an acetonitrile group at position 6. These substituents contribute to the compound's distinct electronic and steric properties, making it a valuable molecule for further exploration.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the acetonitrile group in this compound introduces electron-withdrawing effects, which can enhance the molecule's reactivity and binding affinity to biological targets. This makes it a promising candidate for use in drug design, where fine-tuning molecular interactions is crucial.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile involves a series of well-established organic reactions, including nucleophilic substitutions and Friedel-Crafts alkylation. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a ligand in metalloenzyme models has been explored, suggesting its role in catalysis and enzyme inhibition studies. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled detailed modeling of the electronic structure of CAS No. 1806791-79-6. These studies reveal that the compound exhibits favorable solubility profiles and low toxicity, which are essential attributes for pharmaceutical applications.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)pyridine-6-acetonitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.